Thiocarbanilide
Overview
Description
Thiocarbanilide (also known as 2,6-dichloro-4-nitroanilide) is a synthetic organic compound used in various scientific and industrial applications. It is a white, crystalline solid with a melting point of 97-99°C. This compound is a versatile reagent used in organic synthesis, analytical chemistry, and biochemistry. In addition, it has numerous applications in the pharmaceutical, agricultural, and food industries.
Scientific Research Applications
Antitubercular Activity : Thiocarbanilide and its derivatives have shown promising in vitro antitubercular activity. Studies found that certain this compound compounds exhibited significant tuberculostatic effects, comparable to isonicotinic acid hydrazide (INH), a known antitubercular agent (Kulkarni et al., 1969). Additionally, various substituted thioureas and thiocarbanilides were tested for in vitro tuberculostatic activity, with many proving effective at certain concentrations (Buu‐Hoï et al., 1956).
Anticoccidial and Depigmentation Effects : this compound has been shown to inhibit the anticoccidial activity of nicarbazin, a compound used in poultry medicine. It also antagonized the effect of nicarbazin on eggshell depigmentation, suggesting its potential utility in poultry industry (Cuckler et al., 1957).
Corrosion Inhibition : this compound has been studied as a corrosion inhibitor for high carbon steel in acid solutions. It demonstrated significant inhibition efficiency, suggesting its utility in protecting metals from corrosion (Loto et al., 2016).
Silyl Donors in Organic Synthesis : this compound derivatives have been used to prepare disiloxanodiaryl thiocarbanilides, which are potent silyl donors in reactions with phenols. This indicates its application in synthetic organic chemistry (Youssef, 1992).
Thermoplastic Elastomers : Latex waste was modified using this compound to develop a novel thermoplastic elastomer when blended with linear low-density polyethylene. This suggests its application in material science and recycling (Rajalekshmi & Joseph, 2005).
Supercapacitor Performance Enhancement : this compound has been used as a precursor for the production of carbon nanosheets, which significantly improved the capacitive performance of supercapacitors, indicating its potential in energy storage technologies (Xu et al., 2017).
Antiviral Activity : Several sulfur-containing compounds with thiourea groups, including substituted thiocarbanilides, have been investigated for their antiviral activity, specifically against influenza virus, showcasing their potential in antiviral research (Buu‐Hoï et al., 1956).
Safety and Hazards
Thiocarbanilide may cause an allergic skin reaction and is suspected of damaging the unborn child . It may also cause damage to organs through prolonged or repeated exposure . It is recommended to use personal protective equipment, avoid dust formation, ensure adequate ventilation, and avoid ingestion and inhalation .
Mechanism of Action
Target of Action
Thiocarbanilide, also known as 1,3-Diphenylthiourea, is an organic chemical compound It has been used in various applications such as a vulcanization accelerator for rubber and as a stabilizer for pvc and pvdc .
Mode of Action
It is known to be prepared by the reaction of aniline and carbon disulfide . In certain reactions, this compound reacts with phosphorus pentachloride or hydrochloric acid, dilute sulfuric acid, acetic anhydride, or iodine to produce phenyl isothiocyanate .
Biochemical Pathways
It’s worth noting that thioureas, a class of compounds to which this compound belongs, have wide applications in various branches of chemistry .
Pharmacokinetics
The compound is slightly soluble in water and very soluble in ethanol, diethyl ether, and chloroform , which may influence its bioavailability.
Result of Action
It has been reported that a this compound derivative, uc781, has shown effectiveness in blocking cell-free and cell-associated hiv-1 transmission in human cervical tissue-based culture organ .
Action Environment
Its use in various industrial applications suggests that it may be stable under a variety of conditions .
Biochemical Analysis
Biochemical Properties
Thiocarbanilide plays a significant role in biochemical reactions, particularly in its interactions with various enzymes and proteins. It has been observed to interact with FAD-containing monooxygenase (FADMO), which catalyzes the oxidation of thioureas to their respective S-monoxide and S,S-dioxide forms . This interaction is crucial for the metabolism of thioureas, including this compound, as it leads to the separation of the sulfur moiety from the rest of the molecule . Additionally, this compound has been studied for its potential mutagenic effects in genetic toxicology studies .
Cellular Effects
This compound affects various types of cells and cellular processes. It has been shown to influence cell function by interacting with cell signaling pathways and gene expression. For instance, this compound has been observed to inhibit the electrochemical corrosion behavior of high carbon steel, indicating its potential impact on cellular metabolism and redox processes . Moreover, its mutagenic potential has been evaluated in Drosophila and bacterial mutagenicity studies, highlighting its influence on genetic material .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules and enzyme inhibition. The compound’s interaction with FAD-containing monooxygenase leads to the oxidation of thioureas, which is a key step in its metabolic pathway . This oxidation process results in the formation of S-monoxide and S,S-dioxide derivatives, which further undergo metabolic transformations . Additionally, this compound’s potential to inhibit enzyme activity has been studied in the context of its corrosion inhibition properties .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability and degradation. The compound is known to be stable under standard conditions but can decompose when exposed to high temperatures . Long-term studies have shown that this compound can maintain its inhibitory effects on corrosion over extended periods, indicating its potential for sustained biochemical activity . Its stability and degradation products need to be carefully monitored to understand its long-term effects on cellular function.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that at lower dosages, this compound can effectively inhibit corrosion without causing significant toxic effects . At higher dosages, the compound exhibits toxic properties, with an LD50 value of 50 mg/kg in rats . These findings highlight the importance of dosage optimization to balance efficacy and safety in biochemical applications.
Metabolic Pathways
This compound is involved in metabolic pathways that include oxidation at the sulfur moiety, catalyzed by FAD-containing monooxygenase . This oxidation process leads to the formation of S-monoxide and S,S-dioxide derivatives, which are further metabolized or excreted unchanged . The compound’s metabolism is crucial for its biological activity and potential therapeutic applications.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with various transporters and binding proteins. The compound’s solubility in organic solvents such as ethanol, ether, and chloroform facilitates its distribution in lipid-rich environments . Its low solubility in water limits its distribution in aqueous compartments, necessitating the use of suitable delivery systems for effective cellular uptake.
Subcellular Localization
This compound’s subcellular localization is influenced by its chemical properties and interactions with cellular components. The compound’s ability to form complexes with metal ions and other biomolecules can direct it to specific subcellular compartments . Additionally, post-translational modifications and targeting signals may play a role in its localization to organelles such as mitochondria and the endoplasmic reticulum, where it can exert its biochemical effects.
properties
IUPAC Name |
1,3-diphenylthiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H2,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCSHMCFRCYZTRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2S |
Source
|
| Record name | THIOCARBANILIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21103 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID4026139 |
Source
|
| Record name | Thiocarbanilide | |
| Source | EPA DSSTox | |
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Molecular Weight |
228.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Thiocarbanilide is a white to off-white powder. (NTP, 1992), Dry Powder, White to grey solid; [HSDB] White powder; [Alfa Aesar MSDS] |
Source
|
| Record name | THIOCARBANILIDE | |
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| Record name | Thiourea, N,N'-diphenyl- | |
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Boiling Point |
Decomposes (NTP, 1992), BP: DECOMP |
Source
|
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Solubility |
less than 0.1 mg/mL at 66 °F (NTP, 1992), ALMOST INSOL IN WATER; FREELY SOL IN ALC, ETHER, VERY SOL IN CHLOROFORM & OLIVE OIL |
Source
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| Record name | THIOCARBANILIDE | |
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Density |
1.32 (NTP, 1992) - Denser than water; will sink, 1.32 |
Source
|
| Record name | THIOCARBANILIDE | |
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Vapor Pressure |
0.00000594 [mmHg] |
Source
|
| Record name | N,N'-Diphenylthiourea | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Color/Form |
CRYSTALLINE LEAFLETS, GRAY POWDER, WHITE TO FAINT GRAY POWDER | |
CAS RN |
102-08-9 |
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| Record name | THIOCARBANILIDE | |
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Melting Point |
309 °F (NTP, 1992), 154 °C |
Source
|
| Record name | THIOCARBANILIDE | |
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